Cas no 898752-85-7 ( )

• Product Name: &nbsp
• CAS No: 898752-85-7
• Molecular Formula: C₂₀H₁₈O₃
• Molecular Weight: 306.35500
• CID: 993940
• PubChem ID: 24727381

  Properties

Names and Identifiers

• Ethyl 4-oxo-4-(9-phenanthryl)butyrate
• ethyl 4-oxo-4-phenanthren-9-ylbutanoate
• AKOS016023176
• ETHYL4-OXO-4-(9-PHENANTHRYL)BUTYRATE
• DTXSID90645606
• MFCD01320270
• 898752-85-7
• ETHYL 4-OXO-4-(PHENANTHREN-9-YL)BUTANOATE

• MDL： MFCD01320270
• InChIKey： MIVIQXSWKWKKFL-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H18O3/c1-2-23-20(22)12-11-19(21)18-13-14-7-3-4-8-15(14)16-9-5-6-10-17(16)18/h3-10,13H,2,11-12H2,1H3
• SMILES： CCOC(=O)CCC(=O)C1=CC2=CC=CC=C2C3=CC=CC=C31

Computed Properties

• Exact Mass: 306.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 306.125594432g/mol
• Heavy Atom Count: 23
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.51900
• PSA: 43.37000
• Refractive Index: 1.631
• Boiling Point: 505.6°C at 760 mmHg
• Flash Point: 224°C
• Density: 1.184

  Security Information

  Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives